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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856

Introduction

2-Methoxyheptane is a chemical compound with the molecular formula C8H180.[1] While
interest in green and sustainable chemistry has led to the investigation of various ethers as
potential green solvents, a comprehensive review of publicly available scientific literature and
chemical databases reveals a significant lack of specific applications for 2-methoxyheptane in
this context. This document summarizes the available information on 2-methoxyheptane and
provides context by comparing it with established green solvents.

Physicochemical Properties and Safety Data

A key aspect of green chemistry is the selection of solvents with favorable environmental,
health, and safety profiles. The known properties of 2-methoxyheptane are summarized
below. It is important to note that comprehensive toxicological and environmental fate data for

2-methoxyheptane are not readily available.
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Property Value Reference
Molecular Formula C8H180 [1]
Molecular Weight 130.23 g/mol [1]

IUPAC Name 2-methoxyheptane [1]

CAS Number 57858-34-1 [1]

XLogP3 2.8 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 5 [1]

Safety Information: A safety data sheet for a related, more complex molecule containing a
methoxyheptane moiety indicates that it is harmful if inhaled and toxic to aquatic life with long-
lasting effects. While this does not directly describe the properties of 2-methoxyheptane itself,
it suggests that ethers of this nature may not be environmentally benign.

Potential Application as a Fuel Additive

While its application as a green solvent is not documented, a structurally similar compound, 2-
methoxy-2-methylheptane (MMH), has been identified as a potential fuel additive for cleaner
combustion.[2] This suggests a possible area of investigation for 2-methoxyheptane in the
field of biofuels or as an additive to improve the combustion efficiency and reduce emissions of
conventional fuels.

lllustrative Application Notes for a Green Ether
Solvent: 2-Methyltetrahydrofuran (2-MeTHF)

To provide an example of the detailed information available for an established green solvent,
the following application notes for 2-Methyltetrahydrofuran (2-MeTHF) are presented. Please
note that this information does not apply to 2-methoxyheptane.
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2-MeTHF is a bio-based solvent derived from renewable resources and is recognized as a
greener alternative to solvents like tetrahydrofuran (THF) and dichloromethane.[3]

Property Value

Source Bio-based (from levulinic acid)
Boiling Point ~80 °C

Water Solubility Limited miscibility

Peroxide Formation Lower tendency than THF

Higher boiling point and wider liquid range than
Key Advantages THF, improved stability, and lower water

miscibility allowing for easier separation.[4]

Application: Extraction of Bioactive Compounds

2-MeTHF has been successfully used for the extraction of natural products. For instance, it has
been shown to be a promising solvent for the extraction of limonene from orange peel residues,
outperforming hexane in extraction yield.[3]

Experimental Protocol: Solid-Liquid Extraction of Limonene from Orange Peels using 2-MeTHF
Objective: To extract limonene from dried orange peels using 2-MeTHF as a green solvent.

Materials:

Dried and ground orange peels

2-Methyltetrahydrofuran (2-MeTHF), analytical grade

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser
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e Heating mantle

e Magnetic stirrer and stir bar

 Filter paper and funnel

» Rotary evaporator

o Gas chromatograph with a flame ionization detector (GC-FID) for analysis
Procedure:

e Place 10 g of dried, ground orange peels into a 250 mL round-bottom flask.
e Add 100 mL of 2-MeTHF to the flask along with a magnetic stir bar.

o Set up the flask for reflux with a condenser and place it in a heating mantle.
e Heat the mixture to a gentle reflux and maintain for 2 hours with continuous stirring.
 Allow the mixture to cool to room temperature.

« Filter the mixture through filter paper to separate the orange peel solids from the 2-MeTHF
extract.

» Wash the solid residue with an additional 20 mL of 2-MeTHF and combine the filtrates.
e Dry the combined extract over anhydrous sodium sulfate to remove any residual water.
o Decant the dried extract into a pre-weighed round-bottom flask.

» Remove the 2-MeTHF using a rotary evaporator at 40 °C under reduced pressure.

» Weigh the flask containing the crude limonene extract to determine the yield.

e Analyze the composition of the extract using GC-FID to quantify the limonene content.

Workflow for Green Solvent Selection
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The selection of a green solvent is a critical step in designing sustainable chemical processes.
The following diagram illustrates a general workflow for evaluating a potential green solvent.

Phase 1: Initial Screening
Phase 2: Perforlgance Evaluation

[Test Solubility and Miscibility)

Y

Conduct Small-Scale Reaction/
Extraction Trials
Gnalyze Yield and Purit))

Phase 3: Sustainability Assessment

( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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